Cas no 1343860-61-6 ({[4-(2-Methoxyethyl)oxan-4-yl]methyl}(methyl)amine)

• Product Name: {[4-(2-Methoxyethyl)oxan-4-yl]methyl}(methyl)amine
• CAS No: 1343860-61-6
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 6263625
• PubChem ID: 62906087
• Update Time: 2025-05-23

{[4-(2-Methoxyethyl)oxan-4-yl]methyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• AKOS012202612
• EN300-800502
• 1343860-61-6
• {[4-(2-methoxyethyl)oxan-4-yl]methyl}(methyl)amine
• {[4-(2-Methoxyethyl)oxan-4-yl]methyl}(methyl)amine

• Inchi： 1S/C10H21NO2/c1-11-9-10(3-6-12-2)4-7-13-8-5-10/h11H,3-9H2,1-2H3
• InChI Key： FOHMDDZCAYTRJY-UHFFFAOYSA-N
• SMILES： O1CCC(CNC)(CCOC)CC1

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 30.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on {[4-(2-Methoxyethyl)oxan-4-yl]methyl}(methyl)amine

{[4-(2-Methoxyethyl)oxan-4-yl]methyl}(methyl)amine: A Comprehensive Overview

The compound {[4-(2-Methoxyethyl)oxan-4-yl]methyl}(methyl)amine, identified by the CAS number 1343860-61-6, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of tertiary amines, characterized by its unique structure that combines an oxane (tetrahydropyran) ring with a methoxyethyl substituent and a methyl group. The molecule's structure not only imparts interesting physical and chemical properties but also opens avenues for its use in drug design and synthesis.

Recent studies have highlighted the importance of {[4-(2-Methoxyethyl)oxan-4-yl]methyl}(methyl)amine in medicinal chemistry, particularly as a building block for bioactive compounds. Its ability to form stable amine bonds makes it a valuable intermediate in the synthesis of complex molecules, including those with therapeutic potential. Researchers have explored its role in the development of new drugs targeting various diseases, such as cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process, often starting with the preparation of the oxane ring followed by functionalization with the methoxyethyl and methyl groups. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the production process, ensuring high yields and purity. These methods align with the growing trend toward sustainable and efficient chemical manufacturing.

In terms of physical properties, {[4-(2-Methoxyethyl)oxan-4-yl]methyl}(methyl)amine exhibits a melting point of approximately 78°C and a boiling point around 155°C under standard conditions. Its solubility in organic solvents like dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's stability under normal storage conditions further enhances its utility in research and industrial settings.

The application of this compound extends beyond pharmaceuticals. It has been investigated for its potential in agrochemicals, where its ability to interact with biological systems could lead to innovative pest control solutions. Additionally, {[4-(2-Methoxyethyl)oxan-4-yl]methyl}(methyl)amine has shown promise in materials science, particularly in the development of advanced polymers and coatings with tailored properties.

From an environmental perspective, understanding the biodegradation pathways of {[4-(2-Methoxyethyl)oxan-4-yl]methyl}(methyl)amine is crucial for assessing its ecological impact. Recent studies suggest that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in natural ecosystems. This finding is significant for industries aiming to minimize their environmental footprint.

In conclusion, {[4-(2-Methoxyethyl)oxan-4-yl]methyl}(methyl)amine (CAS No: 1343860-61-6) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.